4-chloro-1-({2-nitrophenoxy}acetyl)-1H-pyrazole

• Molecular Formula: C11H8ClN3O4
• Molecular Weight: 281.65 g/mol
• IUPAC Name: 1-(4-chloropyrazol-1-yl)-2-(2-nitrophenoxy)ethanone
• InChI: InChI=1S/C11H8ClN3O4/c12-8-5-13-14(6-8)11(16)7-19-10-4-2-1-3-9(10)15(17)18/h1-6H,7H2
• InChI Key: AULHDGHMCMFMDL-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OCC(=O)N2C=C(C=N2)Cl

Description

4-chloro-1-({2-nitrophenoxy}acetyl)-1H-pyrazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is an important intermediate for the synthesis of various chemicals and has been used in the development of new drugs, agrochemicals, and other materials. In

Scientific Research Applications

4-chloro-1-({2-nitrophenoxy}acetyl)-1H-pyrazole has been used in various scientific research applications. It has been used as an intermediate in the synthesis of new drugs, such as anti-inflammatory agents, antitumor agents, and antiviral agents. This compound has also been used in the development of new agrochemicals, such as herbicides and fungicides. Additionally, it has been used in the synthesis of new materials, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 4-chloro-1-({2-nitrophenoxy}acetyl)-1H-pyrazole is not fully understood. However, it is believed that this compound may act as a nucleophile and react with electrophilic compounds to form covalent adducts. This may result in the inhibition of enzymatic activity and the disruption of cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well characterized. However, it has been shown to have cytotoxic effects on cancer cells and may have anti-inflammatory properties. Additionally, this compound may have effects on the nervous system and cardiovascular system.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chloro-1-({2-nitrophenoxy}acetyl)-1H-pyrazole in lab experiments include its high purity and stability. This compound is also readily available and can be synthesized in large quantities. However, the limitations of using this compound include its potential toxicity and the need for specialized equipment and techniques to handle it safely.

Future Directions

There are many future directions for the use of 4-chloro-1-({2-nitrophenoxy}acetyl)-1H-pyrazole in scientific research. One possible direction is the development of new drugs based on this compound. Additionally, this compound may be used in the development of new materials with unique properties. Further research is needed to fully understand the mechanism of action and the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 4-chloro-1-({2-nitrophenoxy}acetyl)-1H-pyrazole involves the reaction of 2-nitrophenol with chloroacetyl chloride to form 2-nitrophenoxyacetyl chloride. This intermediate is then reacted with hydrazine hydrate to form this compound. The synthesis of this compound has been optimized to increase the yield and purity of the product.